Cas no 2137814-30-1 (Imidazo[1,2-a]pyrazin-3-amine, 2-(trifluoromethyl)-)

Imidazo[1,2-a]pyrazin-3-amine, 2-(trifluoromethyl)- is a heterocyclic compound featuring an imidazopyrazine core substituted with a trifluoromethyl group at the 2-position and an amine at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the amine functionality allows for further derivatization. Its rigid fused-ring system contributes to high binding affinity in target interactions, particularly in kinase and receptor modulation. This compound is well-suited for applications in developing bioactive molecules, offering synthetic versatility and potential for optimizing pharmacokinetic profiles.

Imidazo[1,2-a]pyrazin-3-amine, 2-(trifluoromethyl)- structure

2137814-30-1 structure

Product Name:Imidazo[1,2-a]pyrazin-3-amine, 2-(trifluoromethyl)-

CAS No:2137814-30-1

MF:C₇H₅F₃N₄

MW:202.136610746384

CID:5258915

Update Time:2025-06-09

Imidazo[1,2-a]pyrazin-3-amine, 2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- 2-(trifluoromethyl)imidazo[1,2-a]pyrazin-3-amine
- Imidazo[1,2-a]pyrazin-3-amine, 2-(trifluoromethyl)-
- Inchi： 1S/C7H5F3N4/c8-7(9,10)5-6(11)14-2-1-12-3-4(14)13-5/h1-3H,11H2
- InChI Key： QYHBXJUEYQDPEB-UHFFFAOYSA-N
- SMILES： FC(C1=C(N)N2C=CN=CC2=N1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 220
XLogP3: 1.3
Topological Polar Surface Area: 56.2

Imidazo[1,2-a]pyrazin-3-amine, 2-(trifluoromethyl)- Pricemore >>

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